Cas no 142835-36-7 (2-(2,3-Dimethylphenoxy)propanohydrazide)

• Product Name: 2-(2,3-Dimethylphenoxy)propanohydrazide
• CAS No: 142835-36-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD03423129
• CID: 1067858
• PubChem ID: 3368164
• Update Time: 2025-06-11

2-(2,3-Dimethylphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethylphenoxy)propanehydrazide
• 2-(2,3-Dimethylphenoxy)propanohydrazide
• 2,6-DIFLUOROPHENYLACETYL CHLORIDE
• HMS1752H12
• BBL017229
• DTXSID70391871
• Z56933835
• STK442474
• VS-05969
• SB86328
• EN300-06818
• ALBB-002596
• SR-01000045636
• 142835-36-7
• MFCD03423129
• AKOS000305742
• SR-01000045636-1

• MDL： MFCD03423129
• Inchi： 1S/C11H16N2O2/c1-7-5-4-6-10(8(7)2)15-9(3)11(14)13-12/h4-6,9H,12H2,1-3H3,(H,13,14)
• InChI Key： WQFXBBZYJNZLJS-UHFFFAOYSA-N
• SMILES： O(C(C(NN)=O)C)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 413.3°C at 760 mmHg
• Flash Point: 203.7°C
• Refractive Index: 1.536
• PSA: 64.35000
• LogP: 2.15180

2-(2,3-Dimethylphenoxy)propanohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2,3-Dimethylphenoxy)propanohydrazide

Recent Advances in the Study of 2-(2,3-Dimethylphenoxy)propanohydrazide (CAS: 142835-36-7) in Chemical Biology and Pharmaceutical Research

2-(2,3-Dimethylphenoxy)propanohydrazide (CAS: 142835-36-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique hydrazide functional group and dimethylphenoxy moiety, has been investigated for its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its structure-activity relationships (SAR) to enhance its efficacy and reduce potential side effects.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(2,3-Dimethylphenoxy)propanohydrazide exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers employed molecular docking and in vitro assays to confirm its binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings are particularly relevant for the development of novel anti-inflammatory agents with reduced gastrointestinal toxicity.

In addition to its anti-inflammatory properties, recent research has highlighted the antimicrobial potential of 2-(2,3-Dimethylphenoxy)propanohydrazide. A 2024 study in the European Journal of Medicinal Chemistry reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial cell membrane integrity and inhibit biofilm formation was identified as a key mechanism, making it a promising candidate for further development as an antimicrobial agent.

Another area of active research involves the anticancer potential of 2-(2,3-Dimethylphenoxy)propanohydrazide. A recent preprint on BioRxiv (2024) revealed that this compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3. The study also highlighted its synergistic effects with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy to enhance treatment outcomes.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2,3-Dimethylphenoxy)propanohydrazide. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective synthesis route, utilizing green chemistry principles to minimize environmental impact. This development is crucial for facilitating large-scale production and further pharmacological evaluation of the compound.

In conclusion, 2-(2,3-Dimethylphenoxy)propanohydrazide (CAS: 142835-36-7) represents a versatile scaffold with multiple therapeutic applications. Ongoing research is expected to further elucidate its pharmacological profile, optimize its drug-like properties, and explore its potential in combination therapies. The compound's unique structural features and promising biological activities position it as a valuable candidate for future drug development efforts in inflammation, infectious diseases, and oncology.